Cas no 1363405-96-2 (3-(AMINOMETHYL)-1-(1-METHYL-4-NITRO-1H-PYRAZOL-5-YL)PYRROLIDINE 2HCL)

• Product Name: 3-(AMINOMETHYL)-1-(1-METHYL-4-NITRO-1H-PYRAZOL-5-YL)PYRROLIDINE 2HCL
• CAS No: 1363405-96-2
• MF: C₉H₁₆ClN₅O₂
• MW: 261.708640098572
• CID: 5169522
• Update Time: 2025-10-19

3-(AMINOMETHYL)-1-(1-METHYL-4-NITRO-1H-PYRAZOL-5-YL)PYRROLIDINE 2HCL Chemical and Physical Properties

Names and Identifiers

• 3-(AMINOMETHYL)-1-(1-METHYL-4-NITRO-1H-PYRAZOL-5-YL)PYRROLIDINE 2HCL

• Inchi： 1S/C9H15N5O2.ClH/c1-12-9(8(5-11-12)14(15)16)13-3-2-7(4-10)6-13;/h5,7H,2-4,6,10H2,1H3;1H
• InChI Key： GTOKPSPTWWNRFD-UHFFFAOYSA-N
• SMILES： N(C1C=NN(C)C=1N1CCC(CN)C1)(=O)=O.Cl

Additional information on 3-(AMINOMETHYL)-1-(1-METHYL-4-NITRO-1H-PYRAZOL-5-YL)PYRROLIDINE 2HCL

Comprehensive Overview of 3-(Aminomethyl)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)pyrrolidine 2HCl (CAS No. 1363405-96-2)

3-(Aminomethyl)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)pyrrolidine 2HCl is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. This compound, identified by the CAS number 1363405-96-2, features a unique molecular structure combining a pyrrolidine ring with a nitro-substituted pyrazole moiety. Its dual hydrochloride form enhances solubility, making it particularly useful in drug discovery and development.

The molecular formula of 3-(Aminomethyl)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)pyrrolidine 2HCl is C₉H₁₆N₄O₂·2HCl, with a molecular weight of approximately 285.17 g/mol. The presence of the aminomethyl group and the nitro functionality allows for versatile chemical modifications, which is why this compound is increasingly sought after in medicinal chemistry. Researchers are particularly interested in its potential as a pharmacophore in designing novel therapeutic agents.

One of the most compelling aspects of 3-(Aminomethyl)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)pyrrolidine 2HCl is its application in central nervous system (CNS) drug development. The pyrrolidine scaffold is a common feature in many CNS-active drugs due to its ability to cross the blood-brain barrier. Recent studies have explored its role in modulating neurotransmitter systems, which aligns with the growing interest in neurodegenerative diseases and mental health disorders—topics that are currently trending in scientific and public health discussions.

In addition to its pharmaceutical applications, 3-(Aminomethyl)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)pyrrolidine 2HCl has shown promise in biochemical assays and enzyme inhibition studies. The nitro group in its structure can act as an electron-withdrawing group, influencing the binding affinity of the compound to various biological targets. This property makes it a valuable tool for researchers investigating enzyme kinetics and signal transduction pathways.

The synthesis of 3-(Aminomethyl)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)pyrrolidine 2HCl typically involves multi-step organic reactions, including nitration, amination, and cyclization processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. Given the complexity of its synthesis, this compound is often produced in specialized laboratories with stringent quality control measures.

From a market perspective, the demand for 3-(Aminomethyl)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)pyrrolidine 2HCl is steadily increasing, driven by its relevance in drug discovery and academic research. Pharmaceutical companies and research institutions are actively sourcing this compound for preclinical studies, particularly in areas like oncology and infectious diseases. Its unique structure and functional groups make it a candidate for high-throughput screening programs aimed at identifying new drug leads.

Safety and handling of 3-(Aminomethyl)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)pyrrolidine 2HCl require standard laboratory precautions. While it is not classified as hazardous under typical conditions, researchers are advised to use personal protective equipment (PPE) such as gloves and goggles when handling the compound. Proper storage conditions, including protection from moisture and light, are essential to maintain its stability over time.

In summary, 3-(Aminomethyl)-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)pyrrolidine 2HCl (CAS No. 1363405-96-2) is a versatile and valuable compound in modern chemical and pharmaceutical research. Its unique structural features and broad applicability in drug development, biochemical studies, and academic research make it a compound of significant interest. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in addressing some of the most pressing health challenges of our time.